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Compound of Interest

Compound Name: Monomethyl phosphate

Cat. No.: B1254749 Get Quote

Monomethyl phosphate, a key metabolite and structural component in various biological

systems, serves as a fundamental molecule in cellular signaling and metabolism. This

document provides a concise technical summary of its molecular formula and weight for

researchers, scientists, and professionals in drug development.

Molecular Composition and Weight
The chemical identity of monomethyl phosphate is defined by its molecular formula, which

enumerates the constituent atoms. The molecular weight is derived from the sum of the atomic

weights of these atoms.

The molecular formula for monomethyl phosphate is CH₅O₄P[1][2][3][4].

The molecular weight of this compound is approximately 112.02 g/mol [1][2][3][4].

A detailed breakdown of the elemental composition and their contribution to the overall

molecular weight is presented in the table below.
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Element Symbol Count

Standard

Atomic Weight (

g/mol )

Total

Contribution (

g/mol )

Carbon C 1 ~12.011[5][6][7] 12.011

Hydrogen H 5
~1.008[8][9][10]

[11]
5.040

Oxygen O 4
~15.999[12][13]

[14][15]
63.996

Phosphorus P 1
~30.974[16][17]

[18][19][20]
30.974

Total ~112.021

Note: The total molecular weight calculated from the sum of the standard atomic weights of the

constituent elements may vary slightly from the cited molecular weight due to isotopic

abundances and rounding.

Logical Relationship of Molecular Weight
Calculation
The determination of monomethyl phosphate's molecular weight is a direct application of

fundamental chemical principles. The logical flow for this calculation is straightforward.
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Identify Molecular Formula
(CH₅O₄P)

Determine Atomic Weights
(C, H, O, P)

Calculate Total Mass of Each Element
(Count * Atomic Weight)

Sum Elemental Masses

Result:
Molecular Weight

Click to download full resolution via product page

Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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